Cas no 25654-09-5 (4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-)

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- is a specialized ester compound characterized by its α,β-unsaturated carbonyl structure. The (E)-configuration ensures stereochemical consistency, which is critical for applications requiring precise molecular interactions. This compound is valued in organic synthesis as a versatile intermediate, particularly in the preparation of heterocyclic compounds and conjugated systems. Its reactive keto and ester functionalities enable selective modifications, making it useful in pharmaceutical and agrochemical research. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- structure
25654-09-5 structure
Product Name:4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
CAS No:25654-09-5
MF:C8H12O3
MW:156.179082870483
CID:1423647
PubChem ID:11989256
Update Time:2025-10-06

4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
    • F73627
    • ETHYL (E)-3-OXO-4-HEXENOATE
    • 25654-09-5
    • (E)-Ethyl 3-oxohex-4-enoate
    • (E)-3-oxo-hex-4-enoic acid ethyl ester
    • SCHEMBL11378100
    • Ethyl (E)-3-oxohex-4-enoate
    • MFCD17013519
    • ethyl (4E)-3-oxo-4-hexenoate
    • BS-48451
    • SCHEMBL16867605
    • Inchi： 1S/C8H12O3/c1-3-5-7(9)6-8(10)11-4-2/h3,5H,4,6H2,1-2H3/b5-3+
    • InChI Key： GAWHNZKGIRQKAX-HWKANZROSA-N
    • SMILES： O(C(CC(/C=C/C)=O)=O)CC

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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4-Hexenoic acid, 3-oxo-, ethyl ester, (E)- Suppliers

Amadis Chemical Company Limited
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(CAS:25654-09-5)4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
Order Number:A1009506
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:09
Price ($):497.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25654-09-5)4-Hexenoic acid, 3-oxo-, ethyl ester, (E)-
A1009506
Purity:99%
Quantity:5g
Price ($):497.0
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